N-oleoylsarcosine acid calcium salt
N-oleoylsarcosine acid calcium salt
Brand Name:
Vulcanchem
CAS No.:
16026-16-7
VCID:
VC21059186
InChI:
InChI=1S/2C21H39NO3.Ca/c2*1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(23)22(2)19-21(24)25;/h2*10-11H,3-9,12-19H2,1-2H3,(H,24,25);/q;;+2/p-2/b2*11-10-;
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)N(C)CC(=O)[O-].CCCCCCCCC=CCCCCCCCC(=O)N(C)CC(=O)[O-].[Ca+2]
Molecular Formula:
C42H76CaN2O6
Molecular Weight:
745.1 g/mol
N-oleoylsarcosine acid calcium salt
CAS No.: 16026-16-7
Cat. No.: VC21059186
Molecular Formula: C42H76CaN2O6
Molecular Weight: 745.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16026-16-7 |
|---|---|
| Molecular Formula | C42H76CaN2O6 |
| Molecular Weight | 745.1 g/mol |
| IUPAC Name | calcium;2-[methyl-[(Z)-octadec-9-enoyl]amino]acetate |
| Standard InChI | InChI=1S/2C21H39NO3.Ca/c2*1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(23)22(2)19-21(24)25;/h2*10-11H,3-9,12-19H2,1-2H3,(H,24,25);/q;;+2/p-2/b2*11-10-; |
| Standard InChI Key | YUYLGIXKGUIIBR-DEZACRSWSA-L |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)N(CC(=O)[O-])C.CCCCCCCC/C=C\CCCCCCCC(=O)N(CC(=O)[O-])C.[Ca+2] |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)N(C)CC(=O)[O-].CCCCCCCCC=CCCCCCCCC(=O)N(C)CC(=O)[O-].[Ca+2] |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)N(C)CC(=O)[O-].CCCCCCCCC=CCCCCCCCC(=O)N(C)CC(=O)[O-].[Ca+2] |
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